2-[Cyclopropylmethyl-(3-ethylthiophene-2-carbonyl)amino]acetic acid

• IUPAC Name: 2-[cyclopropylmethyl-(3-ethylthiophene-2-carbonyl)amino]acetic acid
• InChI: InChI=1S/C13H17NO3S/c1-2-10-5-6-18-12(10)13(17)14(8-11(15)16)7-9-3-4-9/h5-6,9H,2-4,7-8H2,1H3,(H,15,16)
• InChI Key: NDCLNWACSPTJGV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC=C1)C(=O)N(CC2CC2)CC(=O)O
• Molecular Formula: C13H17NO3S
• Molecular Weight: 267.35 g/mol

Description

2-[Cyclopropylmethyl-(3-ethylthiophene-2-carbonyl)amino]acetic acid is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is known to exhibit a wide range of biochemical and physiological effects, making it an attractive candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-[Cyclopropylmethyl-(3-ethylthiophene-2-carbonyl)amino]acetic acid is not fully understood. However, it is believed that the compound acts by modulating the activity of certain enzymes and receptors in the body, leading to the observed biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that 2-[Cyclopropylmethyl-(3-ethylthiophene-2-carbonyl)amino]acetic acid exhibits a wide range of biochemical and physiological effects, including anti-inflammatory, analgesic, and anticonvulsant properties. It has also been shown to exhibit antioxidant activity and to have a positive effect on lipid metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[Cyclopropylmethyl-(3-ethylthiophene-2-carbonyl)amino]acetic acid in lab experiments include its ability to exhibit a wide range of biochemical and physiological effects, making it a versatile compound for studying various disease models. However, the limitations of using this compound include its complex synthesis process and the need for specialized expertise in organic chemistry.

Future Directions

There are several future directions for the research on 2-[Cyclopropylmethyl-(3-ethylthiophene-2-carbonyl)amino]acetic acid. These include further studies on its mechanism of action, the development of new synthetic methods to improve its yield and purity, and the exploration of its potential as a therapeutic agent for the treatment of various diseases.
Conclusion:
In conclusion, 2-[Cyclopropylmethyl-(3-ethylthiophene-2-carbonyl)amino]acetic acid is a promising compound for the development of new drugs due to its wide range of biochemical and physiological effects. Further research is needed to fully understand its mechanism of action and to explore its potential as a therapeutic agent for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-[Cyclopropylmethyl-(3-ethylthiophene-2-carbonyl)amino]acetic acid involves several steps, including the preparation of the starting materials, the formation of the key intermediate, and the final coupling reaction. The process is complex and requires expertise in organic chemistry.

Scientific Research Applications

The scientific research on 2-[Cyclopropylmethyl-(3-ethylthiophene-2-carbonyl)amino]acetic acid has focused on its potential as a therapeutic agent for the treatment of various diseases. Studies have shown that this compound exhibits anti-inflammatory, analgesic, and anticonvulsant properties, making it a promising candidate for the development of new drugs.